Cas no 1805610-94-9 (3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride
• CAS No: 1805610-94-9
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4892697
• Update Time: 2025-05-21

3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)3-1-2(10)4(5(8)9)6(11-3)12(13)14/h1,5H
• InChI Key： PTCGDCYMUGQCNJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC(=C1C(F)F)[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Additional information on 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride

3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride (CAS No. 1805610-94-9) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The presence of multiple functional groups, including the sulfonyl chloride, difluoromethyl, and nitro groups, makes this compound a versatile building block for designing complex molecules with tailored properties.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl chlorides as key intermediates in the construction of bioactive compounds. The difluoromethyl group, a common substituent in medicinal chemistry, contributes to the compound's stability and lipophilicity, enhancing its potential for drug delivery applications. Furthermore, the iodo group introduces a unique reactivity profile, making it amenable to various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in the synthesis of biologically active molecules with intricate architectures.

The nitro group present in this compound is another critical feature, as it can act as both an electron-withdrawing group and a reactive site for further functionalization. Recent studies have demonstrated that nitro-containing compounds exhibit promising anti-inflammatory and anticancer activities. For instance, researchers have explored the use of nitro-substituted pyridines in designing inhibitors for kinases and other enzymes involved in disease pathways. The combination of these functional groups in 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride makes it a valuable precursor for developing next-generation therapeutics.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent sulfonation. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent regioselectivity during its preparation. For example, palladium-catalyzed coupling reactions have been employed to introduce the iodo group at the desired position on the pyridine ring. Such methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The application of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride extends beyond pharmaceuticals. Its use as an intermediate in agrochemical development has been explored, particularly in the synthesis of herbicides and fungicides. The compound's ability to undergo various transformations makes it an ideal candidate for designing molecules with enhanced bioavailability and efficacy. Moreover, its role as a precursor in materials science has been investigated, with potential applications in the development of advanced polymers and coatings.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that while it exhibits high reactivity under certain conditions, its persistence in natural environments is limited due to rapid degradation under UV light and microbial action. This information is crucial for ensuring safe handling and disposal practices during industrial-scale production.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-sulfonyl chloride (CAS No. 1805610-94-9) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemicals, and materials science. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly significant role in shaping future scientific breakthroughs.